Cas no 402559-76-6 (N~1~-[(Thiophen-2-yl)methyl]benzene-1,4-diamine)

• Product Name: N~1~-[(Thiophen-2-yl)methyl]benzene-1,4-diamine
• CAS No: 402559-76-6
• MF: C₁₁H₁₂N₂S
• MW: 204.291380882263
• CID: 2826008
• PubChem ID: 13007371
• Update Time: 2025-04-21

N~1~-[(Thiophen-2-yl)methyl]benzene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• N~1~-[(Thiophen-2-yl)methyl]benzene-1,4-diamine
• 402559-76-6
• DTXSID10514885
• SCHEMBL456924

• Inchi： 1S/C11H12N2S/c12-9-3-5-10(6-4-9)13-8-11-2-1-7-14-11/h1-7,13H,8,12H2
• InChI Key： ZNARLHQMPCPQNV-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 204.07211956Da
• Monoisotopic Mass: 204.07211956Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.3Ų